• Ripretinib
    • Cat. No.:
    • B610491
    • CAS No.:
    • 1442472-39-0
    • Molecular Formula:
    • C24H21BrFN5O2
    • Molecular Weight:
    • 510.4 g/mol
    Description
    Ripretinib is a kinase inhibitor used for the treatment of advanced gastrointestinal stromal tumor (GIST) that has not adequately responded to other kinase inhibitors such as [sunitinib] and [imatinib]. Ripretin...
  • bpr1j-097
    • Cat. No.:
    • B612018
    • CAS No.:
    • 1327167-19-0
    • Molecular Formula:
    • C27H28N6O3S
    • Molecular Weight:
    • 516.61
    Description
    BPR1J-097 is an inhibitor of FMS-related tyrosine kinase 3 (FLT3;  IC50 = 11 nM). It is selective for FLT3 over FLT1, KDR, Aurora A, and Aurora B kinases (IC50s = 211, 129, 340, and 876 nM, respectively). B...
  • BPR1J-340
    • Cat. No.:
    • B612019
    • CAS No.:
    • Molecular Formula:
    • C29H34N8O3
    • Molecular Weight:
    • 542.6 g/mol
    Description
    BPR1J-340 is a potent and selective FLT3 inhibitor with potential anticancer activity. BPR1J-340 was identified as a novel potent FLT3 inhibitor by biochemical kinase activity (IC50 approximately 25 nM) and cell...
  • (R)-3-Hydroxy Midostaurin
    • Cat. No.:
    • B612020
    • CAS No.:
    • 179237-49-1
    • Molecular Formula:
    • C35H30N4O5
    • Molecular Weight:
    • 586.6 g/mol
    Description
    CGP52421 is a FLT3 inhibitor, which is also an metabolite of midostaurin (PKC412).
  • AMG 925
    • Cat. No.:
    • B612021
    • CAS No.:
    • 1401033-86-0
    • Molecular Formula:
    • C26H29N7O2
    • Molecular Weight:
    • 471.6 g/mol
    Description
    AMG-925 is an organic heterotricyclic compound that is 9H-pyrido[4',3':4,5]pyrrolo[2,3-d]pyrimidine which is substituted by a [6-(hydroxyacetyl)-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl]nitrilo group at position...
  • Denfivontinib
    • Cat. No.:
    • B612022
    • CAS No.:
    • 1457983-28-6
    • Molecular Formula:
    • C25H25BrN6O2
    • Molecular Weight:
    • 521.4 g/mol
    Description
    Denfivontinib is an orally bioavailable inhibitor of both wild type and mutant forms of FMS-like tyrosine kinase 3 (FLT3;  CD135;  STK1;  FLK2), with potential antineoplastic activity. Upon admini...
  • Gilteritinib
    • Cat. No.:
    • B612023
    • CAS No.:
    • 1254053-43-4
    • Molecular Formula:
    • C29H44N8O3
    • Molecular Weight:
    • 552.7 g/mol
    Description
    Gilteritinib is a member of the class of pyrazines that is pyrazine-2-carboxamide which is substituted by {3-methoxy-4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]phenyl}nitrilo, (oxan-4-yl)nitrilo and ethyl group...
  • KRC-108
    • Cat. No.:
    • B612024
    • CAS No.:
    • Molecular Formula:
    • C20H20N6O
    • Molecular Weight:
    • 360.4 g/mol
    Description
    KRC-108 is a multiple kinase inhibitor. KRC-108 is a potent inhibitor of Ron, Flt3 and TrkA as well as c-Met. KRC-108 inhibited oncogenic c-Met M1250T and Y1230D more strongly than wild type c-Met. The anti-prol...
  • TTT 3002
    • Cat. No.:
    • B612027
    • CAS No.:
    • 871037-95-5
    • Molecular Formula:
    • C27H23N5O3
    • Molecular Weight:
    • 465.5
    Description
    TTT-3002 is a tyrosine kinase inhibitor (TKI) that is one of the most potent FLT3 inhibitors discovered to date. Studies using human FLT3/ITD mutant leukemia cell lines revealed the half maximal inhibitory conce...
  • UNC2025
    • Cat. No.:
    • B612028
    • CAS No.:
    • 1429881-91-3
    • Molecular Formula:
    • C28H40N6O
    • Molecular Weight:
    • 476.66
    Description
    UNC2025 is a potent, orally bioavailable inhibitor of the tyrosine kinases Mer and Flt3 (IC50s = 0.74 and 0.80 nM, respectively). It less potently inhibits Axl and Tyro3 (IC50s = 14 and 17 nM, respectively) and ...
© Copyright 2025 BenchChem. All Rights Reserved.